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Compound of Interest

Compound Name: 4-Chloro-3-methylpicolinic acid

CAS No.: 30235-20-2

Cat. No.: B1316708

Get Quote

This technical guide provides a detailed overview of the expected spectroscopic data for the

characterization of 4-Chloro-3-methylpicolinic acid. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

analysis. While experimental data for this specific compound is not readily available in public

databases, this document presents predicted data based on the chemical structure and

established principles of spectroscopic analysis.

Chemical Structure
IUPAC Name: 4-Chloro-3-methylpyridine-2-carboxylic acid Molecular Formula: C₇H₆ClNO₂

Molecular Weight: 171.58 g/mol

The structure of 4-Chloro-3-methylpicolinic acid, featuring a substituted pyridine ring, is the

basis for the predicted spectroscopic data outlined below.

Predicted Spectroscopic Data
The following tables summarize the anticipated Nuclear Magnetic Resonance (NMR), Infrared

(IR) Spectroscopy, and Mass Spectrometry (MS) data for 4-Chloro-3-methylpicolinic acid.
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Table 1: Predicted ¹H NMR Data
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 2.4 - 2.6 Singlet 3H -CH₃

~ 7.5 - 7.7 Doublet 1H H-5

~ 8.5 - 8.7 Doublet 1H H-6

> 10 Broad Singlet 1H -COOH

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Data
Chemical Shift (δ, ppm) Assignment

~ 15 - 20 -CH₃

~ 125 - 130 C-5

~ 135 - 140 C-3

~ 145 - 150 C-4

~ 150 - 155 C-6

~ 160 - 165 C-2

~ 165 - 170 -COOH

Solvent: DMSO-d₆

Table 3: Predicted IR Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity Assignment

2500-3300 Broad O-H stretch (Carboxylic Acid)

1700-1725 Strong C=O stretch (Carboxylic Acid)

1550-1600 Medium
C=C and C=N stretching

(Pyridine ring)

1100-1200 Medium C-Cl stretch

1200-1300 Medium C-O stretch

Table 4: Predicted Mass Spectrometry Data
m/z Relative Abundance Assignment

171 High [M]⁺ (with ³⁵Cl)

173 Medium [M+2]⁺ (with ³⁷Cl, ~32% of M)

126 Medium [M-COOH]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for a

solid organic compound like 4-Chloro-3-methylpicolinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 4-Chloro-3-methylpicolinic acid in

about 0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire a one-dimensional proton spectrum.

Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16

ppm.
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Process the data with Fourier transformation, phase correction, and baseline correction.

¹³C NMR Acquisition:

Acquire a one-dimensional carbon spectrum with proton decoupling.

Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds, spectral width of

200-250 ppm.

Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of

the sample (1-2 mg) with approximately 100-200 mg of dry KBr powder and pressing the

mixture into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be

used with the solid sample directly.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample compartment or the KBr pellet.

Record the sample spectrum over a range of 4000-400 cm⁻¹.

The final spectrum is obtained by ratioing the sample spectrum against the background

spectrum.

Mass Spectrometry (MS)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via

a direct insertion probe or by dissolving it in a suitable solvent for techniques like

Electrospray Ionization (ESI).

Ionization: Utilize an appropriate ionization technique, such as Electron Ionization (EI) for

volatile compounds or ESI for less volatile compounds.
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Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole, time-of-

flight).

Data Acquisition: Acquire the mass spectrum, recording the mass-to-charge ratio (m/z) of the

ions and their relative abundances.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic identification and

characterization of a chemical compound.
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A generalized workflow for the spectroscopic analysis of a chemical compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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